![molecular formula C16H16O4 B126031 Hyperbrasilone CAS No. 158991-19-6](/img/structure/B126031.png)
Hyperbrasilone
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Overview
Description
Hyperbrasilone is a naturally occurring compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is a member of the flavonoid family and is found in high concentrations in the leaves and stems of the Brazilian plant, Arrabidaea brasilensis.
Scientific Research Applications
Antifungal and Monoamine Oxidase Inhibitory Activity
A study conducted by Rocha et al. (1994) identified hyperbrasilone as a gamma-pyrone isolated from Hypericum brasiliense. This compound, along with other xanthones isolated, exhibited antifungal properties against Cladosporium cucumerinum and demonstrated varying degrees of monoamine oxidase A and B inhibition (Rocha et al., 1994).
Herpes Virus Inhibitory Substances
Fritz et al. (2007) investigated Hypericum connatum, which is used in southern Brazil for treating oral lesions related to acute herpetic gingivo-stomatitis. The study revealed the presence of a phloroglucinol derivative, hyperbrasilol B, which showed antiviral activity against herpes simplex viruses (Fritz et al., 2007).
Biological Applications of Hyperbranched Polysiloxane
Bai et al. (2019) discussed the synthesis of a novel fluorescent polymer, hyperbranched polysiloxane (HBPSi-CD), for biological applications. The enhanced fluorescence intensity and quantum yield of HBPSi-CD compared to HBPSi were significant, and it demonstrated high biocompatibility and potential for cell imaging and drug delivery (Bai et al., 2019).
Antibacterial Phloroglucinols
Rocha et al. (1995) isolated a new phloroglucinol, hyperbrasilol A, from Hypericum brasiliense, along with other known phloroglucinols. These compounds exhibited antibacterial properties against Bacillus subtilis (Rocha et al., 1995).
Dielectric and Relaxation Properties in Composites
Yang et al. (2018) explored the use of hyperbranched polyester in enhancing molecular bond strength and improving mechanical behavior in nanofilled polymers. The study focused on the dielectric and polarization relaxation characteristics of these composites, showing significant improvements in various properties (Yang et al., 2018).
Antinociceptive Activity
Bridi et al. (2016) isolated dimeric acylphloroglucinols, including austrobrasilol A and B, from Hypericum austrobrasiliense, demonstrating antinociceptive activity in mice. This suggests potential applications in pain management (Bridi et al., 2016).
properties
CAS RN |
158991-19-6 |
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Molecular Formula |
C16H16O4 |
Molecular Weight |
272.29 g/mol |
IUPAC Name |
6-(4-hydroxyphenyl)-2,3,3-trimethyl-2H-furo[2,3-b]pyran-4-one |
InChI |
InChI=1S/C16H16O4/c1-9-16(2,3)14-12(18)8-13(20-15(14)19-9)10-4-6-11(17)7-5-10/h4-9,17H,1-3H3 |
InChI Key |
ICMYLWYQIYMIFN-UHFFFAOYSA-N |
SMILES |
CC1C(C2=C(O1)OC(=CC2=O)C3=CC=C(C=C3)O)(C)C |
Canonical SMILES |
CC1C(C2=C(O1)OC(=CC2=O)C3=CC=C(C=C3)O)(C)C |
synonyms |
Hyperbrasilone |
Origin of Product |
United States |
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